Cas no 159721-22-9 (methyl 2-(benzylamino)propanoate)

methyl 2-(benzylamino)propanoate structure
159721-22-9 structure
Product Name:methyl 2-(benzylamino)propanoate
CAS No:159721-22-9
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD12783678
CID:139293
PubChem ID:426249
Update Time:2025-04-19

methyl 2-(benzylamino)propanoate Chemical and Physical Properties

Names and Identifiers

    • Alanine,N-(phenylmethyl)-, methyl ester
    • methyl (2S)-2-(benzylamino)propanoate
    • methyl 2-(benzylamino)propanoate
    • methyl N-benzylalaninate
    • N-BENZYLADENOSINE TRIPHOSPHATE TRIETHYLAMMONIUM
    • SCHEMBL106076
    • MFCD09263660
    • AKOS010378822
    • DTXSID10441384
    • L-Alanine, N-(phenylmethyl)-, methyl ester
    • 31022-10-3
    • A15468
    • (S)-Methyl2-(benzylamino)propanoate
    • methyl N-benzyl-L-alaninate
    • HIVDOHPKFIBYPZ-VIFPVBQESA-N
    • 159721-22-9
    • N-BENZYLALANINEMETHYLESTER
    • Alanine, N-(phenylmethyl)-, methyl ester
    • N-Benzylalanine methyl ester
    • EN300-122948
    • (S)-methyl 2-(benzylamino)propanoate
    • MDL: MFCD12783678
    • Inchi: 1S/C11H15NO2/c1-9(11(13)14-2)12-8-10-6-4-3-5-7-10/h3-7,9,12H,8H2,1-2H3/t9-/m0/s1
    • InChI Key: HIVDOHPKFIBYPZ-VIFPVBQESA-N
    • SMILES: O(C)C([C@H](C)NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
  • LogP: 1.72860

methyl 2-(benzylamino)propanoate Pricemore >>

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